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Compound of Interest

Compound Name: 1,3-Benzodithiole-2-thione

CAS No.: 934-36-1

Cat. No.: B1218078

Get Quote

Abstract
This guide provides an in-depth technical overview of the key spectroscopic data for the

characterization of 1,3-Benzodithiole-2-thione (CAS No. 934-36-1). While a comprehensive,

single peer-reviewed source detailing a modern, fully assigned spectroscopic analysis of this

specific compound is not readily available in the literature, this document synthesizes expected

spectral characteristics based on fundamental principles and data from closely related

analogues. We present predicted Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR) and

Infrared (IR) spectral data, explain the structural basis for these predictions, and provide robust,

field-proven protocols for their experimental acquisition. This guide is designed to serve as an

authoritative reference for researchers working with or synthesizing this compound.

Molecular Structure and Identity
1,3-Benzodithiole-2-thione is a heterocyclic compound featuring a benzene ring fused to a

dithiole-2-thione ring.[1][2] Its proper identification and the interpretation of its spectral data rely

on a clear understanding of its atomic arrangement and numbering convention.

Molecular Formula: C₇H₄S₃[1][2][3]
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Molecular Weight: 184.31 g/mol [2][3]

CAS Number: 934-36-1[1]

IUPAC Name: 1,3-benzodithiole-2-thione[1]

Caption: Molecular structure of 1,3-Benzodithiole-2-thione with IUPAC numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

organic molecules. The symmetry of 1,3-Benzodithiole-2-thione results in a distinct pattern of

signals.

¹H NMR Spectroscopy: Analysis and Interpretation
The proton NMR spectrum is expected to be characterized by signals exclusively in the

aromatic region. The four protons on the benzene ring (H4, H5, H6, H7) form a complex spin-

spin coupling system. Due to the magnetic non-equivalence, this will likely present as two

distinct multiplets, each integrating to 2H. The protons closer to the sulfur atoms (H4 and H7)

are expected to be slightly upfield compared to H5 and H6.

Table 1: Predicted ¹H NMR Data (in CDCl₃)

Proton
Predicted Chemical Shift
(δ, ppm)

Multiplicity

H4 / H7 7.15 - 7.25 m (AA'BB')

| H5 / H6 | 7.25 - 7.35 | m (AA'BB') |

Causality: The ortho-disubstituted pattern on the benzene ring creates an AA'BB' spin system,

which typically results in complex, pseudo-symmetrical multiplets that are not easily resolved

by first-order analysis. The exact chemical shifts are influenced by the electron-donating effect

of the sulfur atoms and the overall aromatic system.

¹³C NMR Spectroscopy: Analysis and Interpretation
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The proton-decoupled ¹³C NMR spectrum is anticipated to show six unique carbon signals. The

most notable signal is the thiocarbonyl carbon (C=S), which is highly deshielded and appears

far downfield, typically above 200 ppm.[4] The four aromatic CH carbons will appear in the

typical range of 120-130 ppm, while the two quaternary carbons (C3a, C7a) at the ring junction

will be slightly further downfield.

Table 2: Predicted ¹³C NMR Data (in CDCl₃)

Carbon
Predicted Chemical Shift
(δ, ppm)

Type

C2 ~210 C=S

C3a / C7a ~135 Quaternary

C5 / C6 ~127 CH

| C4 / C7 | ~122 | CH |

Causality: The chemical shift of the C2 thiocarbonyl carbon is its most defining feature, a direct

result of the low electronegativity of sulfur and the nature of the C=S double bond. The signals

for the aromatic carbons are differentiated by their local electronic environments and whether

they are protonated or part of the ring fusion.

Experimental Protocol: NMR Data Acquisition
Acquiring high-quality NMR data is paramount for unambiguous structural confirmation.

Sample Preparation: Dissolve 5-10 mg of 1,3-Benzodithiole-2-thione in ~0.6 mL of a

deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a 5 mm NMR tube. Ensure the sample is fully

dissolved.

Instrument Setup: Use a 400 MHz (or higher) NMR spectrometer. Tune and shim the

instrument on the sample to ensure magnetic field homogeneity.

¹H NMR Acquisition:

Acquire a standard one-pulse ¹H spectrum.
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Set a spectral width of approximately 16 ppm, centered around 6 ppm.

Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

Co-add 16 to 64 scans for a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C spectrum using a standard pulse program (e.g., zgpg30).

Set a spectral width of approximately 250 ppm.

A relaxation delay of 2 seconds is standard, but a longer delay (5-10 s) may be needed for

full quantitation of quaternary carbons.

Co-add 1024 or more scans, as the ¹³C nucleus is much less sensitive than the ¹H

nucleus.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decay (FID). Calibrate the ¹H spectrum to the residual solvent

peak (e.g., CDCl₃ at 7.26 ppm) and the ¹³C spectrum accordingly (e.g., CDCl₃ at 77.16 ppm).
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Caption: Generalized workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy
IR spectroscopy probes the vibrational modes of a molecule, providing a functional group

"fingerprint." The spectrum of 1,3-Benzodithiole-2-thione is dominated by vibrations from the

aromatic ring and the thiocarbonyl group.
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IR Spectrum: Analysis and Interpretation
The key diagnostic bands are those corresponding to the aromatic C-H and C=C stretching

vibrations and the C=S stretching vibration.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹) Intensity Vibrational Assignment

3050 - 3100 Medium-Weak Aromatic C-H Stretch

1550 - 1600 Medium Aromatic C=C Ring Stretch

1430 - 1480 Strong Aromatic C=C Ring Stretch

1050 - 1250 Strong C=S Stretch

| ~750 | Strong | C-H Out-of-plane Bend (Ortho-disubstituted) |

Causality: Bonds vibrate at specific frequencies determined by the masses of the connected

atoms and the bond strength. Aromatic C-H bonds stretch at higher frequencies (>3000 cm⁻¹)

than aliphatic C-H bonds.[5] The C=S bond is weaker than a C=O bond, so its stretching

frequency appears much lower in the spectrum (1050-1250 cm⁻¹ vs. ~1700 cm⁻¹ for a

carbonyl). The strong band around 750 cm⁻¹ is highly characteristic of ortho-disubstitution on a

benzene ring.

Experimental Protocol: ATR-IR Data Acquisition
Attenuated Total Reflectance (ATR) is a modern, convenient method for obtaining IR spectra of

solid samples.

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean.

Run a background scan in the FTIR spectrometer to measure the ambient atmosphere (H₂O,

CO₂), which will be automatically subtracted from the sample spectrum.

Sample Application: Place a small amount (a few milligrams) of the solid 1,3-Benzodithiole-
2-thione powder directly onto the ATR crystal.
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Acquisition: Lower the ATR press arm to ensure firm contact between the sample and the

crystal.

Data Collection: Initiate the scan. Co-add 16 to 32 scans over the range of 4000-400 cm⁻¹

with a resolution of 4 cm⁻¹.

Cleaning and Analysis: After the measurement, raise the press arm, and clean the sample off

the crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft tissue. Analyze

the resulting spectrum, identifying the key absorption bands.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Sample

Collect Background
Spectrum (Clean ATR)

Place Solid Sample
on ATR Crystal

Apply Pressure to
Ensure Contact

Collect Sample Spectrum
(16-32 scans)

Clean ATR Crystal Analyze & Assign
Absorption Bands

End: IR Spectrum

Click to download full resolution via product page

Caption: Standard workflow for ATR-IR spectroscopic analysis.

Summary
The structural confirmation of 1,3-Benzodithiole-2-thione is reliably achieved through a

combination of NMR and IR spectroscopy. Key identifying features include:
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¹H NMR: A complex aromatic signal pattern between 7.15-7.35 ppm.

¹³C NMR: A highly characteristic thiocarbonyl (C=S) signal around 210 ppm.

IR: A strong C=S stretch vibration between 1050-1250 cm⁻¹ and a characteristic C-H bend

for ortho-disubstitution near 750 cm⁻¹.

By following the detailed protocols within this guide, researchers can confidently acquire and

interpret the necessary data to verify the identity and purity of this compound.

References
Aitken, R. A., & Cole, D. (2024). Benzo[d][6][7]oxathiole-2-thione. Molbank, 2024(4), M1891.

[Link]

Royal Society of Chemistry. (n.d.). Supporting information for Direct oxidative coupling of

thiols and benzylic ethers via C(sp3)-H/C(sp2)-S bond cleavage. Retrieved January 16,

2026, from [Link]

Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 100 MHz, H2O, predicted)

(HMDB0032039). Retrieved January 16, 2026, from [Link]

ResearchGate. (2024). Benzo[d][6][7]oxathiole-2-thione. Retrieved January 16, 2026, from

[Link]

PubChem. (n.d.). 1,3-Benzodithiole-2-thione. Retrieved January 16, 2026, from [Link]

Royal Society of Chemistry. (2016). Solvent- and catalyst-free, quantitative protection of

hydroxyl, thiol, carboxylic acid, amide and heterocyclic NH groups with 3,4-dihydro-2H-

pyran. Retrieved January 16, 2026, from [Link]

Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, H2O,

experimental). Retrieved January 16, 2026, from [Link]

ChemSynthesis. (n.d.). 1,3-benzodithiole-2-thione. Retrieved January 16, 2026, from [Link]

University of Colorado Boulder, Department of Chemistry. (n.d.). Table of Characteristic IR

Absorptions. Retrieved January 16, 2026, from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.mdpi.com/1422-8599/2024/4/M1891
https://www.rsc.org/suppdata/ob/c4/c4ob02250e/c4ob02250e1.pdf
https://www.mdpi.com/1422-8599/2024/4/M1891
https://www.rsc.org/suppdata/c9/ob/c9ob00818k/c9ob00818k1.pdf
https://hmdb.ca/spectra/nmr_one_d/221
https://www.mdpi.com/1422-8599/2024/4/M1891
https://www.rsc.org/suppdata/ob/c4/c4ob02250e/c4ob02250e1.pdf
https://www.researchgate.net/publication/384784650_Benzod13oxathiole-2-thione
https://www.benchchem.com/product/b1218078/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-characterization-of-1-3-benzodithiole-2-thione
https://pubchem.ncbi.nlm.nih.gov/compound/123094
https://www.rsc.org/suppdata/c6/ra/c6ra08468g/c6ra08468g1.pdf
https://hmdb.ca/spectra/nmr_one_d/10170
https://www.benchchem.com/product/b1218078/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-characterization-of-1-3-benzodithiole-2-thione
https://www.chemsynthesis.com/base/chemical-structure-5138.html
https://orgchemboulder.com/wp-content/uploads/2017/08/IR-table.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


University of Wisconsin, Department of Chemistry. (2021). NMR Spectroscopy :: 13C NMR

Chemical Shifts. Retrieved January 16, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.chem.wisc.edu/areas/reich/handouts/nmr-c13/c13-data.htm
https://www.benchchem.com/product/b1218078?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Benzodithiole-2-thione
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Benzodithiole-2-thione
https://www.chemsynthesis.com/base/chemical-structure-38315.html
https://www.echemi.com/products/pd2109197593-1-3-benzodithiole-2-thione.html
https://organicchemistrydata.org/hansreich/resources/nmr/?index=nmr_index%2F13C_shift
https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://www.mdpi.com/1422-8599/2024/4/M1891
https://www.rsc.org/suppdata/ob/c4/c4ob02250e/c4ob02250e1.pdf
https://www.benchchem.com/product/b1218078/docs#a-technical-guide-to-the-spectroscopic-characterization-of-1-3-benzodithiole-2-thione
https://www.benchchem.com/product/b1218078/docs#a-technical-guide-to-the-spectroscopic-characterization-of-1-3-benzodithiole-2-thione
https://www.benchchem.com/product/b1218078/docs#a-technical-guide-to-the-spectroscopic-characterization-of-1-3-benzodithiole-2-thione
https://www.benchchem.com/product/b1218078/docs#a-technical-guide-to-the-spectroscopic-characterization-of-1-3-benzodithiole-2-thione
https://www.benchchem.com/product/b1218078?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218078?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

